Cas no 128496-18-4 (2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-
• CAS No: 128496-18-4
• MF: C₉H₁₀F₂N₂O₄
• MW: 248.183509349823
• CID: 167575
• PubChem ID: 452215
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(2,3-dideoxy-2,3-difluoro-b-D-arabinofuranosyl)-
• 1-[(2R,3R,4R,5R)-3,4-difluoro-5-(hydroxymethyl)oxolan-2-yl]pyrimidine-2,4-dione
• 1-(2,3-Dideoxy-2,3-difluoro-.beta.-D-arabinofuranosyl)uracil
• 1-(2,3-Dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)uracil
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2,3-difluoro-.beta.-D-arabinofuranosyl)-
• 2,4(1H,3H)-Pyrimidinedione, 1-(2,3-dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-
• 2',3'-diF-arabino-ddU
• UNII-8VT2C9R48M
• 1-(2,3-Dideoxy-2,3-difluoro-beta-D-arabinofuranosyl)-2,4(1H,3H)-pyrimidinedione
• NSC-646939
• DTXSID90155912
• 128496-18-4
• NSC 646939
• 1-[(2R,3R,4R,5R)-3,4-difluoro-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidine-2,4-dione
• 8VT2C9R48M

• Inchi： 1S/C9H10F2N2O4/c10-6-4(3-14)17-8(7(6)11)13-2-1-5(15)12-9(13)16/h1-2,4,6-8,14H,3H2,(H,12,15,16)/t4-,6-,7+,8-/m1/s1
• InChI Key： ZACSMWVJEMXZMV-CCXZUQQUSA-N
• SMILES： F[C@H]1[C@@H]([C@@H](CO)O[C@H]1N1C=CC(NC1=O)=O)F

Computed Properties

• Exact Mass: 248.061
• Monoisotopic Mass: 248.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.5
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Density: 1.56
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.553